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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401

An In-depth Technical Guide to 4-tert-Butyl-2-
nitrophenol

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential metabolic pathways of 4-tert-Butyl-2-nitrophenol. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Molecular Structure and Identification

4-tert-Butyl-2-nitrophenol is an aromatic organic compound characterized by a phenol ring
substituted with a tert-butyl group at position 4 and a nitro group at position 2.

Molecular Formula: C1o0H13NO3[1][2][3]
IUPAC Name: 4-tert-butyl-2-nitrophenol[1]
SMILES String: CC(C)(C)clccc(O)c(cl)--INVALID-LINK--=0[4]

CAS Number: 3279-07-0[1][2][4]

Physicochemical Properties
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A summary of the key physicochemical properties of 4-tert-Butyl-2-nitrophenol is presented in
the table below.

Property Value Reference
Molecular Weight 195.22 g/mol [21[3114]
Melting Point 27-29 °C [3][4]
Boiling Point 97 °C at 1 mmHg [31[4]
Density 1.12 g/mL at 25 °C [3114]
Orange to Amber to Dark red
Appearance o
clear liquid
- Expected to be highly soluble
Solubility [5]

in water

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-tert-Butyl-2-
nitrophenol. While detailed peak assignments are not readily available in the searched
literature, the availability of various spectra has been confirmed.

Spectrum Type Availability
1H NMR Available[6][7]
13C NMR Available[1][2]
Infrared (IR) Available[8]
Mass Spectrometry (MS) Available

Experimental Protocols
Synthesis of 4-tert-Butyl-2-nitrophenol

A common method for the synthesis of 4-tert-Butyl-2-nitrophenol is through the nitration of 4-
tert-butylphenol.
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Materials:

4-tert-butylphenol

o Ethyl acetate

« Nitric acid

o Water

e Sodium nitrite (catalytic amount)
e 1N Hydrochloric acid (HCI)

o Magnesium sulfate (MgSOa)
Procedure:[4]

e Dissolve 4-tert-butylphenol (0.2 mole) in 200 mL of ethyl acetate in a 600-mL round-
bottomed flask equipped with a mechanical stirrer.

e Cool the mixture to 0°C.

e Add a solution of nitric acid (13 mL in 13 mL of water) dropwise over 10 minutes.
e Add a catalytic amount of sodium nitrite.

« Stir the reaction mixture for 45 minutes.

e Wash the reaction mixture with an excess of 1N HCI.

o Separate the organic layer and dry it over MgSOa.

» Remove the solvent under reduced pressure to yield 4-tert-Butyl-2-nitrophenol.

Analytical Methods

Thin Layer Chromatography (TLC) can be employed for the separation and analysis of
nitrophenol isomers. For instance, 2-nitrophenol and 4-nitrophenol can be separated using
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TLC. This technique can be adapted to monitor the progress of the synthesis of 4-tert-Butyl-2-
nitrophenol and to assess the purity of the final product.

Reactivity and Applications

4-tert-Butyl-2-nitrophenol serves as a valuable intermediate in organic synthesis. It can be
used in the preparation of other compounds, such as (2-hydroxy-3-nitro-5-tert-
butylbenzyl)trimethylammonium iodide.[3] Additionally, its structural motif is found in
compounds with antioxidant properties.[9]

Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 4-tert-Butyl-2-nitrophenol.
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Synthesis of 4-tert-Butyl-2-nitrophenol

Starting Materials

[EthylAcetate] G-tert-butylphenoD [NitricAcicD NaNO2 (cat.)
T

Reaction Steps

Workup

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-tert-Butyl-2-nitrophenol.
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Proposed Metabolic Pathway

Based on the known metabolic pathways of nitrophenols, a proposed metabolic pathway for 4-
tert-Butyl-2-nitrophenol is depicted below. The primary transformations involve the reduction
of the nitro group and conjugation reactions to facilitate excretion.

Proposed Metabolic Pathway of 4-tert-Butyl-2-nitrophenol

G-tert-Butyl-2-nitrophenoD

G-tert-Butyl-Z-aminophenoD

(Glucuronide Conjugate) (Sulfate Conjugate)
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Caption: Proposed metabolic pathway of 4-tert-Butyl-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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